Journal Name:Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment
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Nanotwinned Microstructure Engineering of Electroplated Copper for Enhanced Anti-corrosion in Alkaline Medium
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1007/s12540-023-01489-5
Electroplated copper is a key electronic interconnect material in integrated circuits and printed circuits and inevitably exposed to corrosive media in manufacturing processes. The present work reports, for the first time, that corrosion resistance of electroplated copper in 4 wt% NaOH is enhanced via nanotwinned microstructure engineering. Nucleation and growth of oxide/hydroxide on nanotwinned copper are inhibited, attributed to existence of highly (111)-preferred grain orientation and high-density parallelly-aligned coherent twin boundaries at surface. This study unveils a novel anti-corrosion strategy of nantowinned microstructure engineering against alkaline etchant, and exhibits great application values in industrial electroplating of copper, silver, or their alloys.Graphical Abstract
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Ancillary Processes for High-Quality Additive Manufacturing: A Review of Microstructure and Mechanical Properties Improvement
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-04-27 , DOI: 10.1007/s12540-023-01444-4
Metal additive manufacturing is a method of producing metallic parts layer-by-layer. Some drawbacks, including anisotropy in mechanical properties, detrimental residual stresses, and the presence of columnar grain structures can affect the quality and performance of additively manufactured metallic parts. Therefore, different industrial sectors have employed intuitive ancillary processes to improve the quality of additively manufactured parts. Of particular interest is in-situ ancillary processes that are more applicable than other procedures due to their utmost importance to reduce manufacturing cycle time. In this review article, after introducing various metal additive manufacturing technologies, some of the common alloys utilized in those processes were discussed. With an eye toward improving the quality of additively manufactured components, the focus of the review was then shifted toward the effects of building direction, processing parameters, and Alloying composition Modification on microstructure and mechanical properties. The efficacy of ancillary processes such as metalworking, in-situ heat treatment, and in-situ thermo hydrogen process in reducing defects and improving physical and mechanical properties was then presented.Graphical AbstractThe interwoven effects of in-situ ancillary methods along with additive manufacturing process parameters on designing parts with optimum design for different alloys and systems.
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Wide-Gap Repair of Mar-M247 Superalloy via Powder Metallurgy Route
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-04-27 , DOI: 10.1007/s12540-023-01443-5
AbstractWide-gap defects repair of Mar-M247 superalloy was investigated by utilizing powder metallurgy. New interlayer alloy with relatively high content of B and Zr was designed based on the isothermal solidification principle. The interlayer alloy is characterized by relative low melting temperature (1100 °C), and the contact angle of interlayer on the Mar-M247 substrate is ~ 70º. Based on the thermodynamic calculation results, the mixture powders with 80 wt% substrate powder and 20 wt% interlayer alloy powder was used as a filler to repair the wide gap with width of 2 mm. After repaired at 1230 °C for 2 h, near-fully dense gap was obtained. MC-type carbides, MB2-type boride, M3B2-type boride and Ni5(Zr,Hf)-type intermetallic were observed in the liquid zone. After post-weld heat treatment, the block borides, chain carbides and eutectic are successfully removed, and the tensile strength of the bonding zone is close to that of the Mar-M247 superalloy.Graphical abstract
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Effects of Sn and Mn Addition on the Microstructure and Mechanical Properties of As-Extruded Mg–2Al–1Zn Alloys
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-04-10 , DOI: 10.1007/s12540-023-01435-5
The effects of low Sn (1.0 wt%) and Mn (0.5 wt%) content on the microstructures and mechanical properties of as-extruded Mg–2Al–1Zn (AZ21) alloys were systematically investigated. The combined addition of Sn and Mn significantly refined the grains of the AZ21 alloy, reducing the average grain size from 25.77 to 2.17 μm. The volume fraction of the dynamically recrystallized (DRXed) grains decreased from 78.49 to 43.81% with Sn (1.0 wt%) and Mn (0.5 wt%) addition. The Al8Mn5, Al11Mn4, and Al9Mn4 phases were formed in Mg–2Al–1Zn–1Sn–0.5Mn (AZTM2110) alloy, and the Mg17Al12 phase disappeared. The orientation relationship between Al9Mn4 and Al11Mn4 was (002)Al11Mn4//(\(\bar{3}\)02)Al9Mn4, [\(\bar{1}\)00]Al11Mn4//[223]Al9Mn4, and the orientation relationship between Al8Mn5 and α-Mg was (\(\bar{2}\)52)Al8Mn5//(\(\bar{1}\)2\(\bar{1}\)3)α−Mg. The Al9Mn4 and Al11Mn4 phases grew in the same direction. The intensity of basal fiber texture of AZTM2110 alloy decreased by 21.7%. The ultimate tensile strength, yield strength, and elongation of the AZ21 alloy increased by 29.03%, 65.05%, and 61.02%, respectively. Grain-refinement strengthening was the main mechanism underlying the improvement in AZTM2110 alloy strength. Grain refinement and the weakened basal fiber texture improved the plasticity of the AZTM2110 alloy.Graphical Abstract
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Preparation and Hydrogen Barrier Property of FexAly/Al/Al2O3 Composite Coating on X80 Steel Surface
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-17 , DOI: 10.1007/s12540-023-01483-x
Hydrogen-induced embrittlement is a significant safety concern for steel pipelines used in the transmission of hydrogen-blended natural gas. To mitigate this issue, hydrogen barrier coatings can be applied to the surface of steel substrates to reduce hydrogen permeation. In this study, rare earth oxides were optimized via first-principles calculations to identify the most effective doping agents. Subsequently, a FexAly/Al/Al2O3 composite coating doped with La2O3 and Ce2O3 was successfully applied to the surface of X80 steel using hot-dip aluminum plating combined with anodic oxidation. The coating was characterized using various techniques, including SEM, EDS, XRD, XPS, and hydrogen permeation tests. The results demonstrated that co-doping La2O3 and Ce2O3 resulted in a lower adsorption energy of Al2O3 to hydrogen molecules, and improved the surface quality of the aluminizing layer and the composite coating. Electrochemical hydrogen permeation tests showed that the FexAly/Al/Al2O3 composite coating significantly improved the hydrogen barrier property of X80 steel. The anodizing current density was found to have a significant effect on the coating's morphology, which in turn affected the hydrogen barrier property of the coating. The composite coating obtained at an anodizing current density of 2 A/dm2 was uniform and dense, without noticeable defects, and exhibited the best hydrogen barrier property.Graphical Abstract
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Influence of Plastic Anisotropy and Strain path on strain-induced Phase Transformation of Cobalt
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1007/s12540-023-01490-y
The objective of this paper is to contribute to a better understanding of the deformation mechanisms of a rolled polycrystalline cobalt sheet. In order to achieve this goal, a particular attention is given to the strain-induced phase transformation and the forming parameters on which it may depend such as the plastic anisotropy or the loading path. In situ phase quantification by X-ray diffraction during tensile tests, on samples cut out from a cold rolled sheet material in three different directions (at 0°, 45° and 90° from the rolling direction), has enabled to study the influence of plastic anisotropy on the strain-induced phase transformation of metastable retained Face Centered Cubic phase to Hexagonal Close Packed phase. Results show that the martensitic phase transformation can be activated by basal slip in the first stage of plasticity but it also indicates that the latter is delayed when sample is strained in tension for an angle of 45° to the rolling direction. Post mortem analyses on a stamped sample by the Nakazima test have revealed that the phase transformation continues for higher strain levels. A particular interest is paid to the coupling between strain-hardening mechanisms and phase transformation and is discussed given the plastic anisotropy of cobalt aggregate.Graphical Abstract
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On Synergistic Effects of Hierarchical γ′ Precipitates and Discontinuous Plastic Flow in a Ni-based Single Crystal Superalloy with an [001] Orientation
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-24 , DOI: 10.1007/s12540-023-01491-x
AbstractA discontinuous plastic flow is detected in a single-crystal superalloy with an [001] orientation during tensile tests over a wide temperature range. Results reveals that the synergistic impact of normal γ′ precipitates and nanoscale γ′ precipitates in γ matrix on the dislocations motion is the root of the serrated flow.Graphical Abstract
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Microstructural Evolution and Mechanical Behavior of Additively Manufactured 316 L Subjected to Varied Deformation Directions
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-17 , DOI: 10.1007/s12540-023-01478-8
The present work investigates the effect of deformation directions on the microstructure and mechanical properties of 316 L stainless steel processed by additive manufacturing (AM). It is found that crossly rolled AM 316 L after thickness reduction of 10% demonstrates an enhanced density of deformation twins along the different directions and a substantial hardness increment (108.6 HV, ~ 48.5%). The cross rolling process effectively raises the twinning Schmid factors, the fraction of grains in high twinning Schmid factor regions and activates the generation of multiple twinning systems. The deformation twins with multiple twinning systems have a better capacity in storing the dislocations than that with single twinning system during deformation. Thus, the large increment of hardness after small deformation using cross rolling can be ascribed to increased dislocation and twin densities while the elevated dislocation density is also assisted by the presence of multiple deformation twins. The present work suggests that the multiple deformation twinning of austenitic steel with hierarchically heterogeneous microstructure processed by AM can be effectively activated under small deformation of cross rolling, which may be also applicable for other face centered cubic metallic materials with low stacking fault energy.Graphical Abstract
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Effects of Extrusion Temperature on the Properties of a 0.5 wt% GNP/Al Composite in Porthole Die Extrusion
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-08 , DOI: 10.1007/s12540-023-01471-1
A 0.5 wt% GNP/Al composite was prepared by powder metallurgy and hot pressing. The numerical simulations and experiments of porthole die extrusion were performed at 440 °C, 460 °C, 480 °C and 500 °C. The effect of extrusion temperature on the microstructure and mechanical properties of the composites was studied. The results showed that the composite near the welding zone underwent dynamic recrystallization due to the large strain to form fine grains, some of which grew to coarse grains because of the local high temperature. The extrusion temperature influenced the properties of the 0.5 wt% GNP/Al composite along both the extrusion and transverse directions. This influence is combined with synergistic effects on the recrystallization of the grain, fluidity and plasticity of the matrix, determined by the delamination, distribution and structure of graphene and welding behavior in the welding zone. Therefore, the comprehensive mechanical properties of the composite reached the highest values in the extrusion direction and the transverse direction at 460 °C; the TEM images showed that the graphene and aluminum matrix were in contact with each other via a small wavy transition overlapping zone or that interaction forces caused by welding and shearing allowed the formation of a direct interface with the Al matrix. The deformed graphene formed a good interface with the matrix, ensuring outstanding mechanical properties in the welding zone.Graphical Abstract
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Single Phase Medium Entropy U-Based Alloys: Thermodynamics, Synthesis, and Mechanical Behavior
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-05 , DOI: 10.1007/s12540-023-01469-9
AbstractHigh and medium entropy alloys (HEAs and MEAs) exhibit superior resistance to irradiation damage: there is thus great incentive to study uranium-based HEAs and MEAs. These materials could potentially be suitable candidates for use as nuclear fuels where severe irradiation regimes prevail. In the present study, the ability to predict single phase regions in the quaternary system, Mo–Nb–U–Zr, using thermodynamic calculations was demonstrated and proven experimentally. Similarly to other known bcc HEAs systems, the bcc phase in the present MEA system was shown to exhibit high yield strength but also brittleness. It was also shown that a single phase in the MEA system, Mo–Nb–U–Zr, could be obtained only for compositions containing no more than 10 at% of Mo.Graphical abstract
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